Cas no 5331-57-7 (1-chloro-2-methanesulfinylethane)

• Product Name: 1-chloro-2-methanesulfinylethane
• CAS No: 5331-57-7
• MF: C₃H₇ClOS
• MW: 126.605078935623
• MDL: MFCD07780201
• CID: 1582193
• PubChem ID: 220061
• Update Time: 2025-10-29

1-chloro-2-methanesulfinylethane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-methylsulfinylethane
• 1-Chloro-2-(methylsulfinyl)ethane
• 1-Chlor-2-methansulfinyl-aethan
• 1-chloro-2-methylsulfinyl-ethane
• 1-Chloro-2-(methylsulphinyl)ethane
• CTK1H2992
• (2-chloro-ethyl)-methyl sulfoxide
• NSC2302
• (2-Chlor-aethyl)-methyl-sulfoxid
• 2-Chloroethyl methyl sulfoxide
• AC1L583I
• AC1Q3VBY
• 1-Chlor-2-methansulfinyl-aethan;
• 1-chloro-2-methanesulfinylethane
• EN300-258426
• Sulfoxide, 2-chloroethyl methyl
• SCHEMBL11576461
• LNSWATAJDLOYBE-UHFFFAOYSA-N
• NSC-2302
• MFCD07780201
• YL36BSM7YM
• UNII-YL36BSM7YM
• 1-Chloro-2-(methylsulfinyl)ethane #
• AKOS006285168
• 5331-57-7
• DTXSID50277422
• Ethane, 1-chloro-2-(methylsulfinyl)-

• MDL： MFCD07780201
• Inchi： 1S/C3H7ClOS/c1-6(5)3-2-4/h2-3H2,1H3
• InChI Key： LNSWATAJDLOYBE-UHFFFAOYSA-N
• SMILES： ClCCS(C)=O

Computed Properties

• Exact Mass: 125.99100
• Monoisotopic Mass: 125.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.279
• Boiling Point: 279.9°C at 760 mmHg
• Flash Point: 123.1°C
• Refractive Index: 1.511
• PSA: 36.28000
• LogP: 1.46940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on 1-chloro-2-methanesulfinylethane

Comprehensive Analysis of 1-Chloro-2-methanesulfinylethane (CAS No. 5331-57-7): Properties, Applications, and Industry Trends

1-Chloro-2-methanesulfinylethane (CAS 5331-57-7), also known as chloromethyl methyl sulfoxide, is a specialized organosulfur compound gaining attention in pharmaceutical intermediates and material science. Its unique sulfinyl group (-S=O) and reactive chloroethyl moiety enable versatile applications, particularly in asymmetric synthesis and polymer modification. Recent studies highlight its role as a chiral auxiliary in drug development, aligning with the growing demand for enantioselective catalysts in green chemistry.

The compound's molecular structure (C3H7ClOS) exhibits polar characteristics due to the sulfoxide functional group, making it soluble in polar aprotic solvents like DMF or DMSO. This property is crucial for researchers investigating solvent effects in nucleophilic substitution reactions—a trending topic in organic chemistry forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed for purity verification, addressing common quality control questions from industrial users.

In the context of sustainable chemistry, 5331-57-7 has been explored as a precursor for biodegradable surfactants, coinciding with increased Google searches for "eco-friendly sulfoxide derivatives." Patent literature reveals its utility in modifying polyelectrolyte membranes for fuel cells—an area experiencing 27% annual growth according to market reports. These applications respond to the global focus on renewable energy solutions.

Safety data sheets emphasize proper handling of 1-chloro-2-methanesulfinylethane under standard laboratory conditions. While not classified as hazardous under normal use, its hygroscopic nature requires anhydrous storage—a frequently asked question in chemical supplier FAQs. The compound's stability profile makes it preferable to analogous chlorosulfones in many synthetic pathways.

Emerging research explores the compound's potential in click chemistry applications, particularly thiol-ene reactions. This aligns with the 2023 surge in publications about sulfoxide-based linkers for bioconjugation. Analytical chemists value its distinct mass spectrometry fragmentation pattern (m/z 126 [M+H]+), useful for metabolite identification studies.

Market analysts note increasing procurement of CAS 5331-57-7 by Asian pharmaceutical manufacturers, driven by its cost-effectiveness compared to similar chiral building blocks. Regulatory databases confirm its approval status in multiple pharmacopeias, addressing compliance concerns raised in recent industry webinars about sulfoxide-containing APIs.

Technical discussions often compare chloromethyl methyl sulfoxide with related compounds like dimethyl sulfoxide (DMSO) regarding reactivity. Unlike DMSO, its asymmetric sulfinyl center enables diastereoselective transformations, making it valuable for producing optically active compounds—a key focus area in modern medicinal chemistry.

Quality specifications for 5331-57-7 typically require ≥98% purity, with particular attention to water content (Karl Fischer titration) and chloride impurity levels. These parameters directly impact its performance in sensitive applications like peptide coupling reactions, a hot topic in synthetic biology communities.

The compound's vapor pressure (0.12 mmHg at 25°C) and logP value (0.89) make it suitable for controlled deposition in thin-film technologies. Materials scientists are investigating its use in organic semiconductor doping, responding to the electronics industry's search for "air-stable n-type dopants."

Recent process chemistry innovations have improved the synthesis of 1-chloro-2-methanesulfinylethane via oxidation of chloromethyl methyl sulfide with hydrogen peroxide—a method highlighted in three 2023 ACS journal articles. This addresses the industry's need for scalable production of chiral sulfoxides with minimal environmental impact.